Cas no 1805287-84-6 (3-Cyano-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1805287-84-6
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4807213
• Update Time: 2025-11-02

3-Cyano-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2O/c1-17-8-4(3-15)2-5(7(10)11)6(16-8)9(12,13)14/h2,7H,1H3
• InChI Key： VIXZQFPGKTUXAQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(N=C1C(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Cyano-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1805287-84-6)

The compound 3-Cyano-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1805287-84-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. Its unique molecular structure, featuring a cyano group, difluoromethyl, and trifluoromethyl substituents, makes it a versatile intermediate for synthesizing advanced functional materials. Researchers and industry professionals are increasingly exploring its potential due to its remarkable chemical stability and reactivity under various conditions.

One of the most searched topics related to this compound is its application in crop protection. The presence of fluorine atoms in its structure enhances its bioactivity, making it a candidate for developing next-generation pesticides and herbicides. With the growing demand for sustainable agriculture, the agrochemical industry is actively investigating fluorine-containing compounds like 3-Cyano-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine to address challenges such as pest resistance and environmental impact.

In the pharmaceutical sector, this compound is being studied for its potential as a building block in drug discovery. The pyridine core is a common motif in many FDA-approved drugs, and the introduction of fluorinated groups can improve metabolic stability and bioavailability. Recent publications highlight its utility in designing kinase inhibitors and antiviral agents, aligning with the current focus on targeted therapies and infectious disease research.

From a synthetic chemistry perspective, the compound's multifunctional groups offer diverse reactivity, enabling the creation of complex molecular architectures. Its methoxy and cyano functionalities are particularly valuable for cross-coupling reactions, a hot topic in organic synthesis. Laboratories worldwide are optimizing protocols to incorporate this intermediate into high-value fine chemicals, driven by the demand for efficient and scalable synthetic routes.

Environmental and regulatory considerations are also critical when discussing 3-Cyano-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine. As the chemical industry shifts toward green chemistry, researchers are evaluating its biodegradability and toxicity profile. Computational tools like QSAR modeling are being employed to predict its environmental fate, a subject frequently searched by regulatory bodies and sustainability advocates.

In material science, the compound's fluorine-rich structure contributes to unique electronic properties, making it a candidate for organic electronics and liquid crystal displays. Its potential use in OLEDs and photovoltaic cells is under investigation, reflecting the broader trend of integrating fluorinated compounds into energy-efficient technologies.

For those sourcing 3-Cyano-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine, quality and purity are paramount. Suppliers often emphasize HPLC validation and spectroscopic characterization to meet industry standards. The compound's CAS No. 1805287-84-6 serves as a key identifier in global chemical databases, ensuring traceability and compliance with international regulations.

In summary, 3-Cyano-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine represents a convergence of innovation across multiple disciplines. Its applications in agrochemicals, pharmaceuticals, and advanced materials underscore its importance in modern chemistry. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.